Cas no 2270862-58-1 (Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
-
- Inchi: 1S/C14H18BNO3/c1-9-16-12-10(7-6-8-11(12)17-9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
- InChI Key: NFXINTSGCBUOPA-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C2N=C1C
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 364.0±15.0 °C(Predicted)
- pka: 1.59±0.30(Predicted)
Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6482899-0.05g |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95.0% | 0.05g |
$209.0 | 2025-03-15 | |
| Enamine | EN300-6482899-0.1g |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95.0% | 0.1g |
$312.0 | 2025-03-15 | |
| Enamine | EN300-6482899-0.25g |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95.0% | 0.25g |
$444.0 | 2025-03-15 | |
| Enamine | EN300-6482899-0.5g |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95.0% | 0.5g |
$702.0 | 2025-03-15 | |
| Enamine | EN300-6482899-1.0g |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95.0% | 1.0g |
$900.0 | 2025-03-15 | |
| Enamine | EN300-6482899-2.5g |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95.0% | 2.5g |
$1763.0 | 2025-03-15 | |
| Enamine | EN300-6482899-5.0g |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95.0% | 5.0g |
$2608.0 | 2025-03-15 | |
| Enamine | EN300-6482899-10.0g |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95.0% | 10.0g |
$3868.0 | 2025-03-15 | |
| Aaron | AR028F2J-50mg |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95% | 50mg |
$313.00 | 2025-02-16 | |
| Aaron | AR028F2J-100mg |
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2270862-58-1 | 95% | 100mg |
$454.00 | 2025-02-16 |
Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
Introduction to Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) and Its Applications in Modern Chemical Biology
Benzoxazole, specifically the derivative Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), represents a fascinating compound with significant implications in the realm of chemical biology and pharmaceutical research. This compound, identified by its CAS number CAS no2270862-58-1, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a boronic acid moiety linked to a benzoxazole core opens up avenues for various synthetic transformations and biological interactions.
The benzoxazole scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The introduction of a methyl group at the 2-position and a boronate ester at the 4-position in Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) enhances its reactivity and functionalization potential. This modification allows for further derivatization via cross-coupling reactions, which are pivotal in constructing complex molecular architectures.
In recent years, boronic acids have emerged as crucial components in the development of novel therapeutics. The< strong> 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group in this compound facilitates Suzuki-Miyaura cross-coupling reactions, a cornerstone technique in organic synthesis. This reaction enables the formation of carbon-carbon bonds under mild conditions, making it an invaluable tool for constructing biaryl structures prevalent in many bioactive molecules.
One of the most compelling aspects of Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) is its potential application in the synthesis of targeted drug candidates. The benzoxazole core is known to exhibit antimicrobial and anti-inflammatory properties. By incorporating a boronic acid functionality, researchers can explore its efficacy in modulating biological pathways associated with these diseases. Preliminary studies have suggested that derivatives of this compound may interfere with key enzymatic processes involved in pathogen survival and inflammation.
The use of< strong> 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) also enhances the stability of the compound during storage and handling. The bulky tert-butyl groups provide steric protection to the boronic acid moiety, reducing its propensity to undergo unwanted reactions. This stability is critical for pharmaceutical applications where shelf life and chemical integrity are paramount.
Recent advancements in chemical biology have highlighted the importance of boronic acids in drug discovery. For instance,< strong>Benzoxazole derivatives have been explored as inhibitors of protein-protein interactions (PPIs), which are often implicated in various diseases including cancer and neurodegenerative disorders. The ability to precisely target these interactions using small molecules like< strong>Benzoxazole, 2-methyl-4-(4, 4, 5, 5-tetramethyl-l,3,2-dioxaborolan-l)-yl opens up new therapeutic possibilities.
The synthesis of< strong>Benzoxazole, 2-methyl-l,(l)-((trimethylsilyl)ethynyl)-l)-yl involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The introduction of the boronic acid group via lithiation followed by reaction with pinacol borane is a classic example of how functional group interconversions can be exploited to construct complex molecules. This synthetic route not only highlights the versatility of benzoxazole derivatives but also underscores their potential as building blocks for more intricate pharmacological entities.
In conclusion,< strong>Benzoxazole, 2-methyl-l,(l)-((trimethylsilyl)ethynyl)-l)-yl represents a promising compound with significant applications in chemical biology and pharmaceutical research。 Its unique structural features and reactivity make it an attractive candidate for further exploration。 As research continues to uncover new biological targets and synthetic methodologies, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery。
2270862-58-1 (Benzoxazole, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)